Cas no 1114808-98-8 (6-Bromo-2-chloro-3-methylbenzaldehyde)

6-Bromo-2-chloro-3-methylbenzaldehyde structure
1114808-98-8 structure
Product Name:6-Bromo-2-chloro-3-methylbenzaldehyde
CAS No:1114808-98-8
MF:C8H6BrClO
MW:233.489640712738
MDL:MFCD11040411
CID:1083401
PubChem ID:73553473
Update Time:2025-04-20

6-Bromo-2-chloro-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-chloro-3-methylbenzaldehyde
    • E90392
    • 1114808-98-8
    • DB-369066
    • AKOS022181567
    • CS-0196368
    • MFCD11040411
    • MDL: MFCD11040411
    • Inchi: 1S/C8H6BrClO/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,1H3
    • InChI Key: CIOQTKGPYAYYDR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1C=O)Cl

Computed Properties

  • Exact Mass: 231.92906g/mol
  • Monoisotopic Mass: 231.92906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1Ų

6-Bromo-2-chloro-3-methylbenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB515446-1 g
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€143.80 2023-06-14
abcr
AB515446-5 g
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AB515446-10 g
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AB515446-25 g
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abcr
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